N-(6-(methylsulfonyl)benzo[d]thiazol-2-yl)isoxazole-5-carboxamide

• IUPAC Name: N-(6-methylsulfonyl-1,3-benzothiazol-2-yl)-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C12H9N3O4S2/c1-21(17,18)7-2-3-8-10(6-7)20-12(14-8)15-11(16)9-4-5-13-19-9/h2-6H,1H3,(H,14,15,16)
• InChI Key: WQIKPJLEHPQPPF-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC2=C(C=C1)N=C(S2)NC(=O)C3=CC=NO3
• Molecular Formula: C12H9N3O4S2
• Molecular Weight: 323.4 g/mol

Description

“N-(6-(methylsulfonyl)benzo[d]thiazol-2-yl)isoxazole-5-carboxamide” is a compound that combines thiazole and sulfonamide, groups with known antibacterial activity. It has been synthesized and investigated for its antibacterial activity.

Synthesis Analysis

The compound was synthesized with a yield of 58%. The synthesis involved the reaction of an amino-substituted benzo[d]thiazole with N-phenyl anthranilic acid.

Molecular Structure Analysis

The thiazole ring in the compound is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Chemical Reactions Analysis

The compound was prepared in yields exceeding 85% by the reaction of an amino-substituted benzo[d]thiazole.

Physical And Chemical Properties Analysis

The compound is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It has a clear pale yellow color.

Scientific Research Applications

Antioxidant Properties

Thiazoles, including our compound of interest, have been investigated for their antioxidant potential. . Further research could explore the specific mechanisms by which this compound exerts its antioxidant effects.

Mechanism of Action

The compound displays potent antibacterial activity against both Gram-negative and Gram-positive bacteria. The comparative antibacterial behaviour of drug–peptide complex, drug alone and peptide alone indicates a distinctive mode of action of the drug–peptide complex.

Future Directions

The compound has shown promising antibacterial activity, suggesting it could be a potential candidate for further biological testing. Additionally, one of the isoxazole derivatives of the compound exhibited anti-cancer activity against several cancer cell lines, indicating potential for further exploration in cancer treatment.